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Compound of Interest

Compound Name: 1,3-Dimethoxypropan-2-one

Cat. No.: B092439 Get Quote

An In-depth Technical Guide to the Safe Handling of 1,3-Dimethoxypropan-2-one

Authored by a Senior Application Scientist
This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of 1,3-
Dimethoxypropan-2-one (CAS No. 18664-32-9). The protocols and recommendations

outlined herein are synthesized from authoritative safety data to ensure the highest standards

of laboratory safety and experimental integrity.

Section 1: Compound Identification and Key
Properties
1,3-Dimethoxypropan-2-one, also known as 1,3-dimethoxyacetone, is a liquid chemical

intermediate. Understanding its fundamental physicochemical properties is the first step in

establishing a safe handling paradigm. The causality behind stringent handling protocols is

directly linked to these inherent characteristics, particularly its flash point and physical state.

Table 1: Physicochemical Properties of 1,3-Dimethoxypropan-2-one
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Property Value Source

CAS Number 18664-32-9

Molecular Formula C₅H₁₀O₃

Molecular Weight 118.13 g/mol

Physical Form Liquid [1]

Boiling Point 162.7°C at 760 mmHg

Flash Point 42.1 ± 6.8°C

| Purity | ≥96% |[1] |

Section 2: GHS Hazard Identification and
Classification
The Globally Harmonized System (GHS) provides a universal framework for classifying

chemical hazards. 1,3-Dimethoxypropan-2-one is classified as a flammable liquid, which

dictates the primary safety precautions required.

Signal Word: Danger

Table 2: GHS Hazard Classification for 1,3-Dimethoxypropan-2-one

Pictogram GHS Code Hazard Statement Source

|

| GHS02 | H226: Flammable liquid and vapour | |

The H226 classification is critical; it indicates that the vapor can form a flammable mixture with

air, and its flash point of ~42°C means this can occur at temperatures commonly found in a

laboratory environment. This necessitates strict control of ignition sources.
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Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, known as the "Hierarchy of Controls," is the most effective

strategy for mitigating risks. This principle prioritizes engineering and administrative controls

over sole reliance on PPE.

Hierarchy of Controls for 1,3-Dimethoxypropan-2-one

Elimination (Most Effective)
Not applicable; compound is required.

Substitution
Use a less flammable solvent if possible.

Engineering Controls
Use in a certified chemical fume hood.

Ensure proper ventilation.

Administrative Controls
Standard Operating Procedures (SOPs).

Restricted access areas.
Safety training.

Personal Protective Equipment (PPE)
Safety goggles, nitrile gloves,

flame-retardant lab coat.

Click to download full resolution via product page

Caption: Hierarchy of Controls for managing risks associated with 1,3-Dimethoxypropan-2-
one.
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Recommended Personal Protective Equipment (PPE):
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.

Skin Protection:

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected for integrity before use.

Body Protection: Wear a flame-retardant lab coat and ensure skin is not exposed.

Respiratory Protection: Under normal use conditions within a certified fume hood, respiratory

protection is not typically required. If ventilation is inadequate or in the event of a large spill,

a full-face respirator with appropriate cartridges should be used.

Section 4: Safe Handling and Storage Protocols
Adherence to meticulous handling and storage procedures is paramount to preventing

incidents.

Protocol for Safe Handling:
Pre-use Verification: Confirm that a certified chemical fume hood is operational. Ensure an

appropriate fire extinguisher (dry chemical, CO₂, or alcohol-resistant foam) and a spill kit are

readily accessible.

Grounding: Ground and bond containers and receiving equipment when transferring the

liquid to prevent static electricity buildup, a potential ignition source.[2][3]

Tool Selection: Use only non-sparking tools made from materials like brass or bronze.[2]

Environment Control: Keep the handling area free from heat, sparks, open flames, and other

ignition sources.[2][3] Do not smoke in the vicinity.

Dispensing: Open the container and dispense the required amount slowly and carefully to

minimize vapor generation.
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Post-use: Tightly close the container immediately after use.[2][3]

Hygiene: Wash hands thoroughly after handling the chemical.

Protocol for Safe Storage:
Container: Store in the original, tightly closed container.[2][3]

Location: Keep in a dry, cool, and well-ventilated place.[2] A dedicated flammable liquids

storage cabinet is the best practice.

Temperature: Store at the recommended temperature, typically 4°C or 2-8°C, under a

nitrogen atmosphere to maintain purity and stability.[1]

Incompatibilities: Store away from incompatible materials, such as strong oxidizing agents

and acids.[4]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard warnings.

Section 5: Emergency Procedures
A prepared response is essential for mitigating the impact of an accidental exposure or release.

First-Aid Measures:
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes.[5]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, removing contact

lenses if present and easy to do. Seek immediate medical attention.[5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a poison control center or doctor immediately.[5]
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Fire-Fighting Measures:
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[5]

Unsuitable Media: Do not use a direct stream of water, as it may spread the fire.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5]

Accidental Release Measures (Spill Response):
The following workflow provides a self-validating system for responding to a small-scale

laboratory spill.
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Spill Detected

Evacuate immediate area
Alert personnel

Remove all ignition sources

Assess Spill Size & Location

Small & Contained Spill

Small

Large or Uncontained Spill

Large

Don appropriate PPE:
- Nitrile gloves (double)

- Safety goggles
- Lab coat

Call Emergency Response / EH&S

Contain spill with absorbent material
(e.g., vermiculite, sand)

Collect absorbed material using
non-sparking tools

Place in a sealed, labeled container
for hazardous waste

Decontaminate spill area
and equipment

Dispose of waste through
EH&S office
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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